4-O-BENZYL-3-(-)-CARBOXYMENTHYL-1,2:5,6-DI-O-CYCLOHEXYLIDENE-L-MYO-INOSITOL
4-O-BENZYL-3-(-)-CARBOXYMENTHYL-1,2:5,6-DI-O-CYCLOHEXYLIDENE-L-MYO-INOSITOL
Brand Name:
Vulcanchem
CAS No.:
190513-83-8
VCID:
VC0061539
InChI:
InChI=1S/C36H52O8/c1-23(2)26-16-15-24(3)21-27(26)39-34(37)40-29-28(38-22-25-13-7-4-8-14-25)30-32(43-35(41-30)17-9-5-10-18-35)33-31(29)42-36(44-33)19-11-6-12-20-36/h4,7-8,13-14,23-24,26-33H,5-6,9-12,15-22H2,1-3H3/t24-,26+,27-,28+,29+,30-,31+,32+,33+/m1/s1
SMILES:
CC1CCC(C(C1)OC(=O)OC2C3C(C4C(C2OCC5=CC=CC=C5)OC6(O4)CCCCC6)OC7(O3)CCCCC7)C(C)C
Molecular Formula:
C36H52O8
Molecular Weight:
612.8 g/mol
4-O-BENZYL-3-(-)-CARBOXYMENTHYL-1,2:5,6-DI-O-CYCLOHEXYLIDENE-L-MYO-INOSITOL
CAS No.: 190513-83-8
Main Products
VCID: VC0061539
Molecular Formula: C36H52O8
Molecular Weight: 612.8 g/mol
| CAS No. | 190513-83-8 |
|---|---|
| Product Name | 4-O-BENZYL-3-(-)-CARBOXYMENTHYL-1,2:5,6-DI-O-CYCLOHEXYLIDENE-L-MYO-INOSITOL |
| Molecular Formula | C36H52O8 |
| Molecular Weight | 612.8 g/mol |
| Standard InChI | InChI=1S/C36H52O8/c1-23(2)26-16-15-24(3)21-27(26)39-34(37)40-29-28(38-22-25-13-7-4-8-14-25)30-32(43-35(41-30)17-9-5-10-18-35)33-31(29)42-36(44-33)19-11-6-12-20-36/h4,7-8,13-14,23-24,26-33H,5-6,9-12,15-22H2,1-3H3/t24-,26+,27-,28+,29+,30-,31+,32+,33+/m1/s1 |
| Standard InChIKey | RZMWOEQMIHWVHU-ISSJDZKKSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)O[C@@H]2[C@H]3[C@@H]([C@@H]4[C@@H]([C@H]2OCC5=CC=CC=C5)OC6(O4)CCCCC6)OC7(O3)CCCCC7)C(C)C |
| SMILES | CC1CCC(C(C1)OC(=O)OC2C3C(C4C(C2OCC5=CC=CC=C5)OC6(O4)CCCCC6)OC7(O3)CCCCC7)C(C)C |
| Canonical SMILES | CC1CCC(C(C1)OC(=O)OC2C3C(C4C(C2OCC5=CC=CC=C5)OC6(O4)CCCCC6)OC7(O3)CCCCC7)C(C)C |
| PubChem Compound | 11444901 |
| Last Modified | Nov 11 2021 |
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